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Executive Summary

India's journey in the field of organ transplantation has been marked by significant legal,
ethical, and medical advancements. From its nascent stages in the mid-20th century to the
establishment of a structured national program, the country has made considerable strides in
providing a second lease of life to patients with end-stage organ failure. The enactment of the
Transplantation of Human Organs Act (THOA) in 1994 was a watershed moment, laying down
the legal framework for deceased organ donation by recognizing brain death.[1][2][3] This act,
along with its subsequent amendments in 2011 and 2014, has been pivotal in shaping the
landscape of organ transplantation in India.[2][4][5] The establishment of the National Organ
and Tissue Transplant Organisation (NOTTO) as the apex body has further streamlined the
process of organ procurement, allocation, and distribution.[6][7][8] This whitepaper provides an
in-depth technical guide to the historical development of the National Organ Transplant
Program (NOTP) in India, with a focus on the core legislative frameworks, quantitative growth,
and the detailed experimental protocols that form the backbone of the transplantation process.

Historical and Legislative Evolution

The history of organ transplantation in India predates a formal national program, with
pioneering efforts in kidney transplantation dating back to the 1960s.[1] The first successful
kidney transplant in India was performed in 1971 at the Christian Medical College, Vellore.[2][9]
However, the absence of a legal framework led to a rise in unethical practices, particularly the
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commercial trade of organs, which became rampant in the 1980s.[3] This necessitated the
formulation of a comprehensive law to regulate organ donation and transplantation.

The Transplantation of Human Organs Act (THOA) of 1994 was a landmark legislation that
defined "brain stem death" as a legal form of death, thereby opening the door for a deceased
donor program.[1][3] The Act criminalized the commercial dealing of organs and established a
regulatory framework for organ transplantation.[2][10]

Key amendments to the THOA in 2011 and the notification of the Transplantation of Human
Organs and Tissues Rules in 2014 further strengthened the legal framework.[4][5][11] These
amendments expanded the definition of "near-relative" donors, introduced provisions for swap
donations, and mandated the establishment of a national organ registry.[5] The amendment
also led to the creation of the National Organ and Tissue Transplant Organisation (NOTTO).[7]
[12]

In a significant move to promote equitable access, the upper age limit for registering to receive
an organ from a deceased donor was removed in 2023, and the domicile requirement was
eliminated, allowing patients to register for an organ in any state.[8][13][14]
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The National Organ Transplant Program (NOTP) and
its Organizational Structure
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The Government of India is implementing the National Organ Transplant Programme (NOTP)
to promote organ donation, particularly from deceased donors, and to establish a robust
system for organ procurement and distribution.[15][16][17] The program aims to bridge the
significant gap between the demand for and supply of organs.[17]

At the apex of this program is the National Organ and Tissue Transplant Organisation
(NOTTO), established under the Directorate General of Health Services, Ministry of Health and
Family Welfare.[7][8][12] NOTTO functions as the central body for all organ and tissue donation
and transplantation activities in India.[6][8]

The organizational structure of the NOTP is hierarchical and designed to ensure coordination
at the national, regional, and state levels:

e National Organ and Tissue Transplant Organisation (NOTTO): The apex body responsible
for policy formulation, maintaining the national registry of donors and recipients, and
coordinating with regional and state bodies.[6][8]

o Regional Organ and Tissue Transplant Organisations (ROTTOSs): There are five ROTTOs
that oversee the activities of the states and union territories within their respective regions.
[18]

o State Organ and Tissue Transplant Organisations (SOTTOSs): These are established in
various states to manage and coordinate organ donation and transplantation activities at the
state level.[8]
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Quantitative Overview of Organ Transplantation in
India

India has witnessed a significant increase in the number of organ transplants performed
annually. However, the demand for organs continues to far exceed the supply, and the
deceased organ donation rate remains low compared to many Western countries.[14][19]

Table 1: Organ Transplants in India (Selected Years)
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Deceased Donor Living Donor
Year Total Transplants

Transplants Transplants
2013 4,990 837 4,153
2019 12,666 2,023 10,643
2022 16,041

1,037 (deceased
2023

donors)
2024 >18,900 3,403 >15,000

Sources:[14][15][20][21][22][23]

Table 2: Deceased Organ Donation Rate in India (per million population)

Year Donation Rate (pmp)
2012 0.16
2013 0.27
2018 0.65
2019 0.52
2024 0.81

Sources:[14][23][24][25]

Table 3: Waiting List for Organs in India (as of December 2025)
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Organ Number of Patients Waiting
Kidney 60,590

Liver 18,724

Heart 1,695

Lungs 970

Pancreas 306

Total 82,285

Source:[21]

Key Experimental Protocols and Methodologies

The success of the National Organ Transplant Program relies on a foundation of standardized
and scientifically rigorous protocols. These protocols govern every stage of the transplantation
process, from the declaration of brain death to post-transplant care.

Brain Death Declaration Protocol

The declaration of brain stem death is a critical prerequisite for deceased organ donation and is
strictly regulated under the THOA, 1994.[1][26]

Methodology:

o Formation of a Board of Medical Experts: A panel of four doctors is constituted to declare
brain stem death. This panel includes:

[e]

The registered medical practitioner in charge of the hospital.

o

A registered medical practitioner nominated from a panel approved by the appropriate
authority.

o

A neurologist or a neurosurgeon.

[¢]

The registered medical practitioner treating the patient.[1]
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 Clinical Examination: A comprehensive neurological examination is performed to confirm the
irreversible cessation of all brainstem reflexes.[6] This includes testing for:

[e]

Pupillary light reflex

Corneal reflex

o

[¢]

Gag and cough reflexes

[¢]

Oculo-vestibular reflex (caloric test)

[e]

Oculo-cephalic reflex (doll's eye movement)

o Apnoea Test: This test is conducted to confirm the absence of spontaneous respiratory effort.
The patient is pre-oxygenated, and then the ventilator is disconnected while oxygen is
supplied. The absence of breathing despite a rise in arterial carbon dioxide levels to a
specified threshold confirms apnoea.[4]

» Repetition of Tests: All the prescribed tests must be repeated after a minimum interval of six
hours to ensure there has been no observer error and to document the persistence of the
clinical state.[4][6][26]

« Certification: Following the second set of tests, brain death is certified using Form 10 of the
THOTA Rules.[5][26]
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Organ and Tissue Retrieval, Preservation, and Transport

Once brain death is declared and consent for organ donation is obtained, the process of organ
retrieval, preservation, and transport begins. The Ministry of Health has recently issued
Standard Operating Procedures (SOPs) to streamline this process.[2][18][20][27]

Methodology:
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o Organ Retrieval: This is a surgical procedure performed in a registered organ retrieval
center.[28] The retrieval team must adhere to sterile techniques to minimize the risk of
contamination.

o Organ Preservation: After retrieval, organs are flushed with a cold preservation solution to
cool them rapidly and reduce metabolic activity. They are then stored in sterile containers
with the preservation solution and packed in ice.

e Organ Transport:

o Packaging: The organ is placed in a sterile bag, which is then placed inside another bag.
This double-bagged organ is then put into a transport box with a sterile slush of ice.

o Green Corridors: For road transport, a "green corridor” is created with the help of traffic
police to ensure the ambulance carrying the organ has a clear and fast route to the
destination hospital.[2][20]

o Air Transport: Airlines are required to give priority to the transport of organs, including
priority for take-off and landing. The organ box is screened without being opened.[2][27]

o Coordination: A transplant coordinator plays a crucial role in coordinating the entire
process, from retrieval to transplantation.[29]

Pre-Transplant Compatibility Testing

To minimize the risk of graft rejection, a series of compatibility tests are performed on both the
donor and the recipient.

Methodology:
e Blood Group (ABO) Typing: The donor and recipient must have compatible blood types.

o Human Leukocyte Antigen (HLA) Typing: HLA are proteins found on the surface of cells that
help the immune system distinguish between self and non-self. A closer HLA match between
the donor and recipient reduces the risk of rejection.

o Low-resolution HLA typing is performed initially.[30]
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o Techniques include serological typing and molecular methods like Sequence-Specific
Priming (SSP) and Sequence-Specific Oligonucleotide (SSO) typing.[31][32][33]

o Cross-matching: This test is performed to detect if the recipient has pre-existing antibodies
against the donor's HLA antigens.

o Complement-Dependent Cytotoxicity Cross-match (CDCXM): The recipient's serum is
mixed with the donor's lymphocytes. If the recipient has antibodies against the donor's
cells, the cells will be killed.[30][34]

o Flow Cytometry Cross-match (FCXM): This is a more sensitive method than CDCXM for
detecting anti-donor antibodies.[30][34]

o Panel Reactive Antibody (PRA) Screening/HLA Antibody Screening (HAS): This test screens
the recipient's blood for the presence of anti-HLA antibodies against a panel of common HLA
antigens.[30]

 Virtual Cross-match (VXM): This involves comparing the recipient's identified anti-HLA
antibodies with the donor's HLA type to predict the outcome of a physical cross-match.[30]
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Immunosuppressive Therapy Protocols

To prevent the recipient's immune system from rejecting the transplanted organ, a lifelong
regimen of immunosuppressive drugs is necessary.[35][36]

Methodology:

 Induction Therapy: This involves the use of high-intensity immunosuppression immediately
after transplantation when the risk of rejection is highest.[36] Drugs used for induction may

include:
o Antibodies: Basiliximab or anti-thymocyte globulin (ATG).

o High-dose corticosteroids.
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e Maintenance Therapy: This is a long-term, lower-dose immunosuppressive regimen.[36] A
common triple-drug therapy includes:

o A calcineurin inhibitor (CNI): Tacrolimus or Cyclosporine.[7][36] Tacrolimus is often the CNI
of choice.[7]

o An anti-proliferative agent: Mycophenolate mofetil (MMF) or Azathioprine.[7][36]
o A corticosteroid: Prednisolone.[36]

o Treatment of Rejection: If rejection occurs, it is treated with high-dose corticosteroids, and in
some cases, with antibody therapy.

Challenges and Future Directions

Despite the significant progress, the National Organ Transplant Program in India faces several
challenges:

e Low Deceased Donation Rate: The organ donation rate remains low due to a lack of public
awareness, religious and cultural beliefs, and infrastructural gaps.[19][26][37]

o Geographical Disparities: Organ donation and transplantation activities are largely
concentrated in the southern and western states.[21]

e Inadequate Infrastructure: There is a shortage of trained transplant coordinators, retrieval
centers, and transplant facilities, especially in the public sector.[26][29]

e High Cost of Transplantation: The cost of organ transplantation is prohibitively high for a
large section of the population, with most procedures being performed in the private sector.
[10][29]

o Ethical and Legal Issues: Despite the law, sporadic cases of illegal organ trade continue to
be a concern.[2]

The future of organ transplantation in India will depend on addressing these challenges through
a multi-pronged approach:
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« Intensified Public Awareness Campaigns: To educate the public about the importance of
organ donation and dispel myths and misconceptions.[37][38]

» Strengthening of Infrastructure: Increasing the number of retrieval and transplant centers,
especially in the public sector, and training more healthcare professionals in the field of
transplantation.[17]

o Financial Support for Patients: Expanding financial assistance schemes to cover the cost of
transplantation and post-transplant immunosuppressive therapy.[34]

e Promoting Research and Innovation: Investing in research on xenotransplantation,
bioengineered organs, and improved organ preservation techniques.[15]

Conclusion

The National Organ Transplant Program of India has evolved significantly from its early days,
driven by landmark legislation and the establishment of a national framework for organ
donation and transplantation. The program is supported by a set of robust technical protocols
that ensure the safety and efficacy of the transplantation process. While the quantitative data
reveals a positive trend in the number of transplants, the persistent gap between demand and
supply highlights the need for continued efforts to increase the organ donation rate. By
addressing the existing challenges and embracing future advancements, India has the potential
to further strengthen its organ transplant program and provide a new lease of life to thousands
of patients in need.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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